Cas no 135689-01-9 (2-Butanone, 4-hydroxy-4-(4-methylphenyl)-)

• Product Name: 2-Butanone, 4-hydroxy-4-(4-methylphenyl)-
• CAS No: 135689-01-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1238946
• PubChem ID: 14268470
• Update Time: 2025-04-20

2-Butanone, 4-hydroxy-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-hydroxy-4-(4-methylphenyl)-
• 4-hydroxy-4-(4-methylphenyl)butan-2-one
• SCHEMBL7453255
• DTXSID30558206
• 135689-01-9

• Inchi： 1S/C11H14O2/c1-8-3-5-10(6-4-8)11(13)7-9(2)12/h3-6,11,13H,7H2,1-2H3
• InChI Key： APHJOOVAEFILGI-UHFFFAOYSA-N
• SMILES： OC(CC(C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3